5-{3-[(3,5-dimethoxybenzyl)oxy]phenyl}-2-furamide

• IUPAC Name: 5-[3-[(3,5-dimethoxyphenyl)methoxy]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H19NO5/c1-23-16-8-13(9-17(11-16)24-2)12-25-15-5-3-4-14(10-15)18-6-7-19(26-18)20(21)22/h3-11H,12H2,1-2H3,(H2,21,22)
• InChI Key: UVYKDANVQHPKIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)COC2=CC=CC(=C2)C3=CC=C(O3)C(=O)N)OC
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol

Description

Synthesis Analysis

Synthesis of similar compounds involves multiple steps, typically starting from simpler aromatic compounds and proceeding through various reactions like etherification, polycondensation, and catalyzed cyclization. For instance, enzymatic polymerization techniques have been applied to produce semi-aromatic polyamides using biobased alternatives, suggesting possible methods for synthesizing related structures (Jiang et al., 2016). Moreover, intramolecular cyclization catalyzed by palladium has been employed for the formation of furamide-like structures (Lindahl et al., 2006).

Molecular Structure Analysis

The molecular structure analysis often involves X-ray diffraction and NMR spectroscopy to determine the configurations and confirm the synthesized structures. For compounds similar to furamides, crystal structure determination and Hirshfeld surface analysis have been conducted to understand the intermolecular interactions and the overall molecular geometry (Saeed et al., 2020).

Chemical Reactions and Properties

Chemical properties of furamide analogs involve interactions such as hydrogen bonding, which significantly influence the compound's chemical behavior and reactivity. Studies on antipyrine-like derivatives have highlighted various hydrogen bonding interactions and their impacts on the stability and reactivity of such compounds (Saeed et al., 2020).

Physical Properties Analysis

Physical properties like solubility, melting point, and thermal stability are crucial for understanding the behavior of chemical compounds under different conditions. For example, enzymatic polymerization studies on related structures provide insights into their thermal properties, indicating their potential application range (Jiang et al., 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, potential for catalysis, and reaction mechanisms, are central to understanding how these compounds can be utilized in various chemical contexts. The use of magnetic nanoparticles for catalyzing the synthesis of furan-2(5H)-one derivatives demonstrates innovative approaches to leveraging the chemical properties of related compounds for synthetic applications (Khodaei et al., 2018).